N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-dimethylphenyl)oxamide
• InChI: InChI=1S/C24H30N4O4/c1-16-4-6-19(17(2)12-16)26-24(30)23(29)25-14-20(28-10-8-27(3)9-11-28)18-5-7-21-22(13-18)32-15-31-21/h4-7,12-13,20H,8-11,14-15H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key: RLMPAWFXDADGSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(=O)NCC(C2=CC3=C(C=C2)OCO3)N4CCN(CC4)C)C
• Molecular Formula: C24H30N4O4
• Molecular Weight: 438.5 g/mol
• CAS No.: 896343-23-0

Description

N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-dimethylphenyl)ethanediamide is a useful research compound. Its molecular formula is C24H30N4O4 and its molecular weight is 438.528. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research into novel synthetic compounds has identified derivatives with significant anticancer properties. For instance, a study by Abu‐Hashem and Aly (2017) synthesized a series of new compounds from a similar structural family, showing promising anticancer activities. This research highlights the compound's potential in developing new therapeutic agents targeting cancer cells through various cytotoxic mechanisms (Abu‐Hashem & Aly, 2017).

Antipsychotic Activity

Another significant area of application is in the development of antipsychotic drugs. Kohara et al. (2002) synthesized a series of compounds with structures related to the chemical compound , demonstrating potent antipsychotic activity. This study suggests the potential of these derivatives in treating psychiatric disorders, providing a foundation for further exploration of their therapeutic efficacy (Kohara et al., 2002).

Molecular Structure and Drug Design

The intricate molecular structure of this compound has been analyzed to understand its interactions and conformational stability, which are crucial for drug design. Ozbey, Kuş, and Göker (2001) detailed the crystal structure of a closely related compound, providing insights into its molecular geometry and potential interactions with biological targets. This research is essential for designing drugs with optimal efficacy and minimal side effects (Ozbey, Kuş, & Göker, 2001).

Analgesic Activity

The compound and its derivatives have also been explored for their analgesic properties. Malinka et al. (2005) synthesized a series of N-[2-(4-substitutedpiperazin-1-yl)ethyl]-1-(n-butyl or phenyl)-2,5-dimethyl-3,4-pyrroledicarboximides, which displayed significant analgesic activity. This suggests the compound's potential application in pain management, highlighting the importance of its structural features in mediating biological activity (Malinka et al., 2005).